Padoprazan

• CAS: 2756367-23-2
• Molecular Formula: C19H20FN3O4S
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C19H20FN3O4S/c1-21-10-13-12-23(28(24,25)14-8-9-17(26-2)22-11-14)18(19(13)27-3)15-6-4-5-7-16(15)20/h4-9,11-12,21H,10H2,1-3H3
• InChIKey: UDMABANYJMEZDH-UHFFFAOYSA-N

Padoprazan Procurement: Compound Overview

Padoprazan is an investigational potassium-competitive acid blocker (P-CAB) intended for treating acid-related gastrointestinal disorders like gastroesophageal reflux disease (GERD) [1]. Chemically identified as 1-[5-(2-fluorophenyl)-4-methoxy-1-[(6-methoxy-3-pyridinyl)sulfonyl]pyrrol-3-yl]-N-methylmethanamine (C19H20FN3O4S, MW 405.44 g/mol) [2], it acts by reversibly and competitively binding the gastric H+/K+-ATPase proton pump at the potassium-binding site [3], a mechanism distinct from acid-dependent, irreversible proton pump inhibitors (PPIs) [4].

P-CAB mechanism: K⁺-competitive proton pump inhibition for gastric acid secretion studies

Nocturnal acid breakthrough research in GERD models

Investigational compound — pivotal study data pending full publication

• [1] National Center for Advancing Translational Sciences (NCATS). Padoprazan. Inxight Drugs. Accessed April 2026. View Source
• [2] National Library of Medicine. PubChem Compound Summary: Padoprazan. Accessed April 2026. View Source
• [3] Kim J. Daewon Pharmaceutical's next-generation P-CAB drug ‘Padoprazan’ receives Phase 3 clinical trial approval in Korea. The Bio News. October 16, 2025. View Source
• [4] DrugBank. Padoprazan. Accessed April 2026. View Source

Padoprazan Differentiation: Why Generic Substitution Fails

Direct substitution within the P-CAB class or from PPIs is not scientifically supportable due to divergent clinical efficacy, pharmacokinetic (PK) behavior, and safety profiles. Phase 2 data show Padoprazan's healing rates in erosive GERD were superior to an active comparator across all dose groups, a differentiating efficacy signal not universally observed in P-CAB versus PPI trials which frequently demonstrate non-inferiority [1][2]. Furthermore, P-CABs differ significantly in their PK profiles, with varying degrees of CYP enzyme inhibition [3]. Padoprazan has been characterized in Phase 1 studies as demonstrating a favorable profile of rapid onset, superior acid suppression (including nocturnal acid breakthrough inhibition), and low potential for drug-drug interactions relative to existing P-CAB agents [4], underscoring that these are distinct molecular entities rather than interchangeable commodities.

P-CAB structural variation may shift pharmacodynamic onset and nocturnal acid control; direct substitution may not reproduce Padoprazan’s reported time-course profile.

Hepatic safety and DDI potential are compound-specific; replacing Padoprazan may alter safety-related endpoint monitoring in studies with polypharmacy context.

Padoprazan’s reported Phase 1/2 endpoint responses may not transfer to other P-CABs; class-level efficacy does not ensure interchangeable pharmacodynamic outcomes.

• [1] Kim J. Daewon Pharm moves GERD drug DW4421 into phase 3 trials. Korea Biomedical Review. May 12, 2025. View Source
• [2] From Trials to Practice: Exploring the Clinical Value of Potassium-competitive Acid Blockers. J Neurogastroenterol Motil. 2025;31(3):401-402. View Source
• [3] Clinical pharmacokinetics of potassium competitive acid blockers: a systematic review and meta-analysis. Front Pharmacol. 2025;16:1580969. View Source
• [4] Ildong Pharmaceutical explores global commercialization of P-CAB candidate 'Padoprazan' in Europe. HiNews. October 28, 2025. View Source

Padoprazan: Comparator-Based Evidence Guide

Superior Nocturnal Acid Control vs. Existing P-CABs

In a randomized, double-blind, active-controlled Phase 2 clinical trial of 147 patients with erosive GERD, Padoprazan demonstrated a higher treatment rate for complete mucosal healing in both high-dose and low-dose groups compared to the active comparator arm. The study design involved an 8-week treatment period with once-daily oral administration [1]. While exact numerical healing rates have not been publicly disclosed, the company reported a consistent directional advantage across all doses [2].

Nocturnal Acid Control

Class-level inference

Reported superior NAB suppression vs. vonoprazan, tegoprazan, fexuprazan in Phase 1 (quantitative data pending)

Supports nighttime acid endpoint review

Data to verify upon full publication

Evidence Dimension	Complete Mucosal Healing Rate at 8 Weeks
Target Compound Data	Higher healing rates vs. active comparator (exact % not disclosed)
Comparator Or Baseline	Unspecified active comparator (standard-of-care PPI or P-CAB)
Quantified Difference	Directionally superior in all dose groups
Conditions	Phase 2, randomized, double-blind, active-controlled trial in 147 patients with erosive GERD; once-daily oral dosing for 8 weeks.

Why This Matters

Directional superiority over an active comparator in a dose-ranging study provides an early signal of meaningful clinical differentiation, which is critical for go/no-go decisions in pharmaceutical development and for establishing a potential advantage in a crowded therapeutic class.

• [1] Daewon Pharm. Phase 2 Trial Summary for DW4421 (Padoprazan) in Erosive GERD. May 2025. View Source
• [2] Daewon Pharm receives Phase 3 IND approval for next-generation P-CAB 'DW4421'. Daewon Pharm Newsroom. October 15, 2025. View Source

Faster Onset of Action than Existing P-CABs

According to Phase 1 study reports, Padoprazan demonstrated a PK/PD profile that is differentiated from existing P-CAB drugs by a faster onset of action, more potent acid suppression, and superior inhibition of nocturnal acid breakthrough (NAB). Critically, it also exhibited a low potential for drug-drug interactions (DDI) and hepatotoxicity, enhancing its safety profile [1]. This is a significant differentiator, as a systematic review has shown that other P-CABs, particularly vonoprazan, have more pronounced inhibitory effects on CYP3A4 and CYP2C19 enzymes [2], which can lead to clinically relevant DDIs.

Onset of Action

Class-level inference

Reported faster onset vs. vonoprazan, tegoprazan (Phase 1; quantitative PK/PD pending)

Supports onset endpoint comparison context

Head-to-head data not yet available

Evidence Dimension	Drug-Drug Interaction (DDI) Risk and PK Profile
Target Compound Data	Low DDI potential; fast onset; superior acid suppression (including NAB)
Comparator Or Baseline	Existing P-CABs (e.g., vonoprazan, tegoprazan)
Quantified Difference	Qualitative advantage described in Phase 1 reports; quantitative PK/PD data not yet published
Conditions	Phase 1 clinical trial in healthy volunteers; single and multiple ascending doses.

Why This Matters

A clean DDI profile is a major procurement and development driver, as it expands the potential patient population to include those on complex polypharmacy regimens, a common characteristic in the target demographic for acid-related disorders.

• [1] Ildong Pharmaceutical explores global commercialization of P-CAB candidate 'Padoprazan' in Europe. HiNews. October 28, 2025. View Source
• [2] Clinical pharmacokinetics of potassium competitive acid blockers: a systematic review and meta-analysis. Front Pharmacol. 2025;16:1580969. View Source

Favorable DDI and Hepatotoxicity Profile vs. Older P-CABs

Padoprazan is protected by a composition-of-matter patent that is maintained until 2041 [1]. This provides a quantifiable exclusivity period of over 15 years from the current date, a critical factor for commercial ROI calculations. In contrast, earlier P-CABs like vonoprazan and tegoprazan are already on the market, and their patent terms are more advanced, making them closer to generic erosion.

DDI & Hepatotoxicity

Class-level inference

Reported lower DDI and hepatotoxicity potential vs. vonoprazan and other P-CABs (Phase 1 safety assessments)

Supports safety endpoint review in polypharmacy models

Based on qualitative developer disclosures

Evidence Dimension	Patent Expiration Date
Target Compound Data	2041 (substance patent)
Comparator Or Baseline	Vonoprazan (patents expiring earlier in key markets); Tegoprazan (patents expiring earlier in key markets)
Quantified Difference	Longer remaining patent life ( > 15 years from 2026)
Conditions	Legal and intellectual property landscape analysis.

Why This Matters

For procurement by commercial entities or for out-licensing, a longer period of market exclusivity directly translates to a higher net present value (NPV) and a stronger commercial case, making Padoprazan a more attractive asset for investment or partnership than late-lifecycle alternatives.

• [1] Ildong Pharmaceutical Group accelerates global commercialization of 'Padoprazan'. EBN News. October 28, 2025. View Source

Padoprazan Procurement: Recommended Application Scenarios

Nighttime GERD Clinical Development

Padoprazan represents a strategic procurement for pharmaceutical companies aiming to develop a next-generation GERD therapy with a clear, evidence-based path to differentiation. Its Phase 2 data indicating superior healing rates over an active comparator [1], combined with a preclinical and Phase 1 PK/PD profile that suggests rapid onset and a low DDI risk [2], positions it as a development candidate with the potential to capture market share from both first-generation PPIs and earlier P-CABs. The long patent runway until 2041 [3] provides a robust commercial exclusivity window, justifying the R&D investment required for Phase 3 and registration trials. This compound is ideally suited for companies with a gastrointestinal specialty looking to refresh their pipeline with a best-in-class potential asset.

Polypharmacy-Friendly P-CAB or Fixed-Dose Combination

For analytical laboratories and generic drug manufacturers preparing for the eventual patent expiry, Padoprazan reference standards are essential for method development, validation, and quality control of active pharmaceutical ingredients (API) and finished dosage forms [4]. Given the compound's specific molecular weight (405.44 g/mol) and distinct IUPAC structure [5], a highly pure, well-characterized standard is required to develop specific and robust HPLC/UPLC methods for impurity profiling and assay determination. This is a foundational requirement for any Abbreviated New Drug Application (ANDA) and for ensuring batch-to-batch consistency in future commercial production.

Multi-Indication GI P-CAB Platform

Padoprazan serves as a valuable pharmacological probe in academic or industrial research settings focused on understanding the nuanced differences within the P-CAB class. Its reported profile of low CYP inhibition [2] makes it a useful comparator against other P-CABs like vonoprazan, which has a more pronounced inhibitory effect on CYP3A4 and CYP2C19 [6]. Comparative studies using Padoprazan can help elucidate the structural basis for these differential DDI liabilities and their clinical consequences. This is particularly relevant for research programs investigating optimal acid suppression therapy in polymedicated, elderly, or complex patient populations where DDI risk is a primary concern.

Application

Selection Property

Validation Focus

Nocturnal GERD symptom research

Nighttime acid control endpoint profile

Validate nocturnal acid breakthrough suppression in GERD models

DDI and polypharmacy research

Low DDI and hepatic safety signal in Phase 1

Verify DDI profile and hepatic safety endpoints in preclinical/clinical models

Multi-indication GI research platform

Broad indication development scope

Confirm response in NSAID-ulcer and H. pylori eradication models

• [1] Daewon Pharm. Phase 2 Trial Summary for DW4421 (Padoprazan) in Erosive GERD. May 2025. View Source
• [2] Ildong Pharmaceutical explores global commercialization of P-CAB candidate 'Padoprazan' in Europe. HiNews. October 28, 2025. View Source
• [3] Ildong Pharmaceutical Group accelerates global commercialization of 'Padoprazan'. EBN News. October 28, 2025. View Source
• [4] SynZeal. Padoprazan Reference Standard. Accessed April 2026. View Source
• [5] National Library of Medicine. PubChem Compound Summary: Padoprazan. Accessed April 2026. View Source
• [6] Clinical pharmacokinetics of potassium competitive acid blockers: a systematic review and meta-analysis. Front Pharmacol. 2025;16:1580969. View Source